Cas no 1189863-47-5 (N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide)

• Product Name: N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide
• CAS No: 1189863-47-5
• MF: C₂₂H₂₀N₄OS
• MW: 388.485403060913
• CID: 5434790
• PubChem ID: 49673691
• Update Time: 2025-10-30

N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[(7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)thio]acetamide
• N-(3,4-dimethylphenyl)-2-((7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)thio)acetamide
• AKOS005046451
• N-(3,4-dimethylphenyl)-2-[(7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)sulfanyl]acetamide
• F3222-5228
• STL144300
• N-(3,4-DIMETHYLPHENYL)-2-({7-PHENYL-5H-PYRROLO[3,2-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE
• 1189863-47-5
• N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide

• Inchi： 1S/C22H20N4OS/c1-14-8-9-17(10-15(14)2)26-19(27)12-28-22-21-20(24-13-25-22)18(11-23-21)16-6-4-3-5-7-16/h3-11,13,23H,12H2,1-2H3,(H,26,27)
• InChI Key： PZQJOWYYTCPKNX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=C(C)C=1)=O)C1C2=C(C(=CN2)C2C=CC=CC=2)N=CN=1

Computed Properties

• Exact Mass: 388.13578245g/mol
• Monoisotopic Mass: 388.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 671.9±55.0 °C(Predicted)
• pka: 11.82±0.40(Predicted)

Additional information on N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide

Comprehensive Overview of N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide (CAS No. 1189863-47-5)

N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide, with the CAS number 1189863-47-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of pyrrolopyrimidine derivatives, which are known for their diverse biological activities. The compound's unique structure, featuring a pyrrolo[3,2-D]pyrimidine core linked to a 3,4-dimethylphenyl group via a sulfanylacetamide bridge, makes it a promising candidate for drug discovery and development.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in cancer research and personalized medicine. N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide has been explored for its potential as a kinase inhibitor, particularly in targeting pathways implicated in cell proliferation and inflammation. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic applications.

The synthesis of CAS 1189863-47-5 involves multi-step organic reactions, including pyrrolopyrimidine core formation and thioether linkage introduction. Its molecular weight and lipophilicity are critical parameters for drug-likeness, as they influence bioavailability and membrane permeability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural confirmation, meeting the stringent standards required for preclinical studies.

From an industrial perspective, N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide is often discussed in the context of patented compounds and intellectual property in the pharmaceutical sector. Companies are investing in high-throughput screening (HTS) to identify its interactions with biological targets, aiming to develop next-generation therapeutics for diseases like autoimmune disorders and oncology indications.

Environmental and regulatory considerations are also pivotal. While CAS 1189863-47-5 is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) to ensure safety and reproducibility. Researchers frequently search for solubility data, stability profiles, and storage conditions to optimize experimental outcomes, reflecting the compound's growing relevance in labs worldwide.

In summary, N-(3,4-Dimethylphenyl)-2-({7-phenyl-5H-pyrrolo[3,2-D]pyrimidin-4-YL}sulfanyl)acetamide represents a fascinating intersection of medicinal chemistry and drug design. Its CAS number 1189863-47-5 serves as a key identifier for researchers navigating databases like PubChem and SciFinder. As the scientific community continues to unravel its potential, this compound may soon emerge as a cornerstone in the development of novel targeted therapies.